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Compound of Interest

Compound Name: Lurasidone Metabolite 14326 D8

Cat. No.: B1191697

Get Quote

Abstract & Scope
This application note details the protocol for utilizing Lurasidone-d8 (and the corresponding

metabolite standard ID-14283-d8) as Internal Standards (IS) in LC-MS/MS bioanalysis.

Lurasidone (Latuda®) is an atypical antipsychotic with complex pharmacokinetics,

characterized by low oral bioavailability (~9-19%), high protein binding (>99%), and extensive

metabolism via CYP3A4.

The use of a deuterated internal standard (D8) is not merely a procedural formality; it is a

mechanistic necessity to compensate for the significant matrix effects (ion

suppression/enhancement) observed in biological matrices (plasma, serum, urine). This

protocol provides a self-validating workflow to ensure regulatory compliance (FDA/EMA) for

pharmacokinetic (PK) and toxicokinetic (TK) studies.

Chemical & Physical Properties[1][2][3][4]
Understanding the physicochemical nature of the analyte and its IS is the foundation of a

robust assay.
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Property
Lurasidone
(Parent)

Lurasidone-d8 (IS)
ID-14283 (Active
Metabolite)

CAS Registry 367514-87-2 1132654-54-6 1132654-52-4 (d0)

Molecular Formula C28H36N4O2S C28H28D8N4O2S C28H36N4O3S

Molecular Weight 492.68 g/mol 500.73 g/mol (+8 Da) 508.68 g/mol

LogP (Lipophilicity) ~5.0 (High) ~5.0 ~4.5

pKa ~7.6 (Piperazine N) ~7.6 ~7.6

Solubility
Low in water (0.224

mg/mL)
Low in water Low in water

Critical Note on "Lurasidone D8 Metabolite": In bioanalytical nomenclature, "Lurasidone-d8"

refers to the deuterated parent drug. If quantifying the active metabolite ID-14283, you should

ideally use ID-14283-d8. Using Lurasidone-d8 to quantify the metabolite is not recommended

for regulated assays because they do not co-elute, meaning the IS cannot correct for matrix

effects occurring at the metabolite's specific retention time.

Experimental Design & Workflow
The following workflow utilizes a Protein Precipitation (PPT) method for high throughput,

though Liquid-Liquid Extraction (LLE) can be substituted for higher sensitivity requirements.

Reagent Preparation
Stock Solution Strategy: Lurasidone is highly lipophilic and prone to adsorption on glass/plastic

surfaces in aqueous solutions.

Solvent: Dissolve Lurasidone-d8 powder in 100% Methanol (MeOH) or DMSO. Do not use

water or low-% organic buffers for the primary stock.

Concentration: Prepare a primary stock at 1.0 mg/mL.

Storage: -20°C or -80°C. Stable for ~6 months (verify with stability testing).

Working Internal Standard (WIS) Solution:
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Dilute the stock into 50:50 Methanol:Water.

Target Concentration: 50–100 ng/mL.

Why this concentration? The IS signal should be high enough to ensure precision (<5%

RSD) but not so high that it causes "crosstalk" (isotopic contribution) into the analyte

channel.

Sample Preparation Protocol (Protein Precipitation)
Aliquot: Transfer 50 µL of biological sample (Plasma/Serum) into a 96-well plate or

microcentrifuge tube.

IS Addition (The Critical Step): Add 20 µL of the Working Internal Standard (Lurasidone-d8).

Mechanistic Check: Vortex immediately. The IS must equilibrate with the matrix proteins

before precipitation to track extraction efficiency accurately.

Precipitation: Add 200 µL of chilled Acetonitrile (ACN) containing 0.1% Formic Acid.

Ratio: 1:4 sample:solvent ratio ensures >98% protein removal.

Agitation: Vortex vigorously for 2 minutes.

Centrifugation: Spin at 4,000 rpm (or 10,000 x g) for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the supernatant to a clean plate.

Dilution: Add 100 µL of Water (or Mobile Phase A) to the supernatant.

Why? Injecting pure ACN can cause "solvent effects" (peak fronting) on early eluting

peaks. Diluting with water matches the mobile phase strength.

Bioanalytical Method (LC-MS/MS)[5]
Chromatographic Conditions[5][6][7][8]

Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm,

2.6 µm or sub-2 µm.
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Mobile Phase A: 0.1% Formic Acid in Water (Proton source for basic amine).

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient:

0.0 min: 10% B

0.5 min: 10% B

3.0 min: 90% B (Rapid ramp due to high LogP)

4.0 min: 90% B

4.1 min: 10% B (Re-equilibration)

Mass Spectrometry (MRM) Settings
Operate in Positive Electrospray Ionization (+ESI) mode. The piperazine ring protonates

readily.

Analyte
Precursor Ion
(Q1)

Product Ion
(Q3)

Collision
Energy (eV)

Dwell Time
(ms)

Lurasidone 493.2 [M+H]+ 166.1 ~30-35 50

Lurasidone-d8 501.2 [M+H]+ 174.1* ~30-35 50

ID-14283 509.2 [M+H]+ 166.1 ~35 50

*Note on D8 Transition: The transition depends on the position of the deuterium label. If the

label is on the piperazine ring (common), the fragment shifts from 166 to 174. If the label is on

the bicyclic imide, the fragment remains 166. Always perform a product ion scan on your

specific lot of IS.

Visualizing the Logic: Why D8?
The following diagram illustrates the "Self-Validating" nature of using a Stable Isotope Labeled

IS. The IS corrects for errors at every stage after its addition.
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Caption: Workflow demonstrating how Lurasidone-d8 compensates for extraction variability and

ionization suppression (Matrix Effects) by co-eluting with the analyte.

Validation & Troubleshooting (Self-Validating
Systems)
To ensure the protocol is robust, you must monitor specific parameters that act as "health

checks" for the assay.

IS Response Monitoring
Plot the absolute peak area of Lurasidone-d8 across the entire run (Standards, QCs, and

Subjects).

Acceptance: The IS area should not vary >50% from the mean.

Drift: A systematic decrease in IS area indicates contamination of the MS source or charging.

Drop-out: A sudden drop in a specific sample indicates a "Matrix Effect" failure (ion

suppression) in that specific patient sample.

Cross-Talk (Signal Contribution)
Perform a "Blank with IS" injection.

Protocol: Inject a blank matrix sample containing only Lurasidone-d8.

Check: Monitor the Lurasidone (Analyte) channel.
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Limit: The interference in the analyte channel must be <20% of the LLOQ (Lower Limit of

Quantification) area. If high, reduce IS concentration or check isotopic purity.

Metabolite Interference
Lurasidone has active metabolites (ID-14283) and others (ID-14326).[1]

Risk: In-source fragmentation of metabolites can sometimes mimic the parent drug.

Solution: Ensure chromatographic separation between Lurasidone and its metabolites.

Although D8 co-elutes with the parent, it does not co-elute with metabolites. If the metabolite

converts to the parent in the source, the IS will not correct for this specific error.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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